Cas no 1216665-39-2 ({1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid)

• Product Name: {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid
• CAS No: 1216665-39-2
• MF: C₁₁H₁₆BNO₆
• MW: 269.058843612671
• MDL: MFCD18427592
• CID: 2098488
• PubChem ID: 89824289
• Update Time: 2025-05-19

{1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxycarbonyl)-5-(Methoxycarbonyl)-1H-pyrrol-3-ylboronic acid
• {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid

• MDL： MFCD18427592
• Inchi： 1S/C11H16BNO6/c1-11(2,3)19-10(15)13-6-7(12(16)17)5-8(13)9(14)18-4/h5-6,16-17H,1-4H3
• InChI Key： KMDPTMUZWAKUNI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C(OC)=O)=CC(B(O)O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid

Introduction to {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic Acid (CAS No 1216665-39-2)

{1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid is a sophisticated organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1216665-39-2, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring both protective groups and a boronic acid moiety, makes it an invaluable tool for medicinal chemists and researchers engaged in drug discovery.

The utility of this compound stems from its ability to participate in cross-coupling reactions, which are fundamental to the construction of complex molecular frameworks. Specifically, the boronic acid group can engage in Suzuki-Miyaura couplings, a reaction that is widely employed to form carbon-carbon bonds. This capability is particularly crucial in the development of novel therapeutic agents, where precise molecular architecture is often a determining factor in biological activity.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for their potential applications in drug design. The {1-(tert-butoxy)carbonyl}-protected group provides stability to the boronic acid functionality, allowing for easier handling and integration into synthetic protocols. This protective group can be selectively removed under mild conditions, making it a versatile component in multi-step syntheses.

The pyrrole core of {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid is another significant feature that contributes to its appeal. Pyrroles are heterocyclic aromatic compounds that are prevalent in many natural products and pharmaceuticals. Their presence in this compound suggests potential biological activity, which has been explored in various preclinical studies. For instance, pyrrole derivatives have shown promise as inhibitors of enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory drugs.

Recent advancements in computational chemistry have further enhanced the understanding of how boronic acid derivatives interact with biological targets. Molecular modeling studies have revealed that the pyrrole ring can engage in π-stacking interactions with amino acid residues in protein binding pockets. This insight has guided the design of more effective ligands with improved binding affinities and selectivity.

The synthesis of {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid involves several key steps that highlight its synthetic complexity. The introduction of the tert-butoxycarbonyl (Boc) group serves to protect the hydroxyl functionality during subsequent reactions. The methoxycarbonyl (Moc) group similarly provides stability and can be removed under specific conditions when necessary. The boronic acid functionality is typically introduced via lithiation followed by quenching with a boronate ester.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. By serving as a building block for more complex molecules, it enables researchers to explore novel chemical entities with tailored biological properties. For example, derivatives of this compound have been investigated as potential inhibitors of kinases, which are enzymes implicated in various diseases including cancer.

The growing interest in organoboron compounds has also spurred innovation in synthetic methodologies. New catalysts and ligands have been developed to improve the efficiency and scope of cross-coupling reactions involving boronic acids. These advancements have made it possible to construct increasingly complex molecular architectures with greater ease, thereby accelerating the pace of drug discovery.

In conclusion, {1-(tert-butoxy)carbonyl-5-(methoxycarbonyl)-1H-pyrrol-3-yl}boronic acid (CAS No 1216665-39-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of its applications continues to grow, this compound is poised to play an even greater role in the future of drug discovery and development.